1-[4-(Benzyloxy)phenyl]piperazine

• IUPAC Name: 1-(4-phenylmethoxyphenyl)piperazine
• InChI: InChI=1S/C17H20N2O/c1-2-4-15(5-3-1)14-20-17-8-6-16(7-9-17)19-12-10-18-11-13-19/h1-9,18H,10-14H2
• InChI Key: BSYHPGDHIZWPSR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C17H20N2O
• DSSTOX Substance ID: DTXSID00370755
• Molecular Weight: 268.35 g/mol
• CAS RN: 144881-52-7

Description

“1-[4-(Benzyloxy)phenyl]piperazine” is a chemical compound with the CAS Number: 144881-52-7. It has a molecular weight of 268.36.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C17 H20 N2 O. The InChI code for this compound is 1S/C17H20N2O/c1-2-4-15(5-3-1)14-20-17-8-6-16(7-9-17)19-12-10-18-11-13-19/h1-9,18H,10-14H2.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Anti-Cancer Activity

• Synthesis and Anti-Bone Cancer Activity : A heterocyclic compound related to 1-[4-(Benzyloxy)phenyl]piperazine, named 1-((2S,3S)-2-(benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one, was synthesized and evaluated for its anti-bone cancer activity. It showed promising results against human bone cancer cell lines, indicating potential therapeutic applications in oncology (Lv, Zhang, Wang, Pan, & Liu, 2019).

Metabolic Studies

• Cytochrome P450 and Metabolic Pathways : Research on Lu AA21004, a novel antidepressant structurally related to this compound, revealed insights into its metabolism involving various cytochrome P450 enzymes. This study is significant for understanding the metabolic pathways and potential drug-drug interactions of similar compounds (Hvenegaard, Bang-Andersen, Pedersen, Jørgensen, Püschl, & Dalgaard, 2012).

Pharmacological Applications

• Central Pharmacological Activities : Piperazine derivatives, including benzylpiperazine, a prototype structurally similar to this compound, have been studied for their central pharmacological activities. They are researched for therapeutic applications in conditions like depression, anxiety, and psychosis due to their interaction with the monoamine pathway (Brito, Moreira, Menegatti, & Costa, 2018).

Antifungal Properties

• Fungicidal Activity : Piperazine derivatives have been investigated for their antifungal properties. A study on 3-piperazine-bis(benzoxaborole) demonstrated significant inhibitory activity against various filamentous fungi, highlighting the potential of piperazine-based compounds in antifungal treatments (Wieczorek, Lipok, Borys, Adamczyk-Woźniak, & Sporzyński, 2014).

Antidiabetic Applications

• Antidiabetic Compounds : Piperazine derivatives have been identified as potential antidiabetic compounds. For instance, a study on 1-benzyl-4-alkyl-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazines showed promising results in improving glucose tolerance in a rat model of type II diabetes, indicating potential therapeutic benefits for diabetic patients (Le Bihan, Rondu, Pelé-Tounian, Wang, Lidy, Touboul, Lamouri, Dive, Huet, Pfeiffer, Renard, Guardiola‐Lemaître, Manechez, Pénicaud, & Ktorza, 1999).

Hypolipidemic Activity

• Reducing Serum Lipid Levels : A study on [alpha-(heterocyclyl)benzyl]piperazines, similar in structure to this compound, demonstrated potent activity in lowering serum cholesterol and triglyceride levels in rats. This suggests potential applications in treating hyperlipidemia and associated conditions (Ashton, Ashford, Loveless, Riddell, Salmon, & Stevenson, 1984).

Antimicrobial Properties

• Antibacterial and Antifungal Activities : Hydrazones of 1-phenyl-, 1-benzyl-, and 1-benzhydryl-4-aminopiperazines have been tested for their antibacterial and antifungal properties. The findings from these studies are crucial for the development of new antimicrobial agents (Yung, Mahony, & Whitehouse, 1971).

Antibacterial Biofilm Inhibition

• Inhibition of Bacterial Biofilms : Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker have shown potent antibacterial efficacies and biofilm inhibition activities, indicating their potential as therapeutic agents against resistant bacterial strains (Mekky & Sanad, 2020).

Antipsychotic Applications

• Potential Atypical Antipsychotics : A compound structurally related to this compound, identified as 1-benzyl-3-methyl-4-[4-(4-fluorophenyl)-4-oxobutyl]piperazine, was found to have a potential atypical antipsychotic profile. This research is significant for the development of new treatments for psychiatric disorders (Bolós, Gubert, Anglada, Planas, Burgarolas, Castello, Sacristán, & Ortiz, 1996).

Radioligands for Imaging Studies

• PET Imaging Radioligands : Studies on radioligands like 1-[2-(3,5-bis-trifluoromethyl-benzyloxy)-1-phenyl-ethyl]-4-[11C]methyl-piperazine have been conducted for potential PET imaging applications, which are crucial for diagnostic imaging and understanding receptor dynamics in various conditions (Gao, Mock, Hutchins, & Zheng, 2005).

Antioxidant Properties

• Antioxidant Capabilities : A study on 1,4-bis [(1-hydroxy-4- t -butyl-phenyl)-methyl]piperazine, a compound related to this compound, demonstrated its potential as an antioxidant. This highlights the potential use of similar compounds in oxidative stress-related conditions (Prabawati, 2016).